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Compound of Interest

Compound Name: Anisindione

Cat. No.: B1667423

For Researchers, Scientists, and Drug Development Professionals

Introduction

Anisindione, a synthetic indanedione derivative, is a potent anticoagulant that functions as a
vitamin K antagonist.[1][2][3] It inhibits the vitamin K-dependent gamma-carboxylation of
precursor proteins, thereby preventing the formation of active procoagulation factors I, VII, IX,
and X, as well as the anticoagulant proteins C and S.[1][2][3][4] This mechanism of action
makes anisindione a subject of interest in preclinical research for thromboembolic disorders.
These application notes provide detailed protocols for the preparation of anisindione
formulations for oral and parenteral administration in animal studies, along with methodologies
for evaluating its anticoagulant effect and acute toxicity.

Physicochemical Properties of Anisindione

A thorough understanding of the physicochemical properties of a compound is critical for

formulation development.
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Property Value Reference
Molecular Formula C16H1203 [1]
Molecular Weight 252.27 g/mol [1]
Appearance Pale yellow crystalline solid

Melting Point 155-157 °C

Solubility - Water: Practically insoluble [1]

- DMSO: = 50 mg/mL [5]

- Ethanol: Soluble

- Methylene Chloride: Soluble [1]

Stability Stable in light and air

[1]

Signaling Pathway of Anisindione

Anisindione exerts its anticoagulant effect by interrupting the Vitamin K cycle, which is

essential for the activation of several clotting factors.
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Formulation Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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